Cas no 1428367-37-6 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide)
N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide
- F6412-2123
- VU0547820-1
- N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide
- (1s,3s)-N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)adamantane-1-carboxamide
- 1428367-37-6
- N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]adamantane-1-carboxamide
- AKOS024554816
-
- Inchi: 1S/C22H25NO4/c24-21(22-11-15-7-16(12-22)9-17(8-15)13-22)23-5-1-2-6-25-18-3-4-19-20(10-18)27-14-26-19/h3-4,10,15-17H,5-9,11-14H2,(H,23,24)
- InChI Key: OJIJXXBZWOUBMF-UHFFFAOYSA-N
- SMILES: O=C(C12CC3CC(CC(C3)C1)C2)NCC#CCOC1=CC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 367.17835828g/mol
- Monoisotopic Mass: 367.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 56.8Ų
N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6412-2123-2μmol |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2123-5μmol |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2123-10μmol |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2123-20μmol |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2123-1mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2123-2mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2123-3mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2123-4mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2123-5mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-2123-10mg |
N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]adamantane-1-carboxamide |
1428367-37-6 | 10mg |
$79.0 | 2023-09-09 |
N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide
N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide: A Novel Compound for Targeted Therapeutic Applications
N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide, with the CAS number 1428367-37-6, represents a groundbreaking advancement in the field of medicinal chemistry. This compound's unique molecular architecture combines multiple functional groups, including the 2H-1,3-benzodioxol-5-yloxy moiety and the but-2-yn-1-yladamantane-1-carboxamide scaffold, which together create a versatile platform for drug development. Recent studies have highlighted its potential in modulating biological pathways associated with inflammatory diseases and neurodegenerative disorders, making it a focal point for researchers aiming to address unmet medical needs.
2H-1,3-benzodioxol-5-yloxy is a key structural feature of this compound, known for its ability to interact with hydrophobic regions of protein targets. This functionality is critical for enhancing the compound's bioavailability and stability within biological systems. The but-2-yn-1-yladamantane-1-carboxamide backbone, on the other hand, provides a rigid framework that facilitates precise molecular interactions, reducing the likelihood of off-target effects. Together, these components create a molecule with a high degree of specificity, which is essential for therapeutic applications.
Recent advancements in computational chemistry have enabled detailed analysis of the N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide structure, revealing its potential as a scaffold for designing small molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for the enzyme cyclooxygenase-2 (COX-2), a target implicated in chronic inflammation. This finding underscores the compound's relevance in the development of safer and more effective anti-inflammatory agents.
The but-2-yn-1-yladamantane-1-carboxamide segment of the molecule is particularly noteworthy for its ability to form hydrogen bonds with key residues in target proteins. This property is critical for modulating enzyme activity and has been leveraged in the design of several drug candidates. For instance, a 2024 preclinical study highlighted the compound's capacity to inhibit the activity of the protein kinase B (Akt) pathway, which is central to cellular survival and proliferation. Such insights are pivotal for understanding the compound's therapeutic potential in oncology and metabolic disorders.
One of the most promising applications of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide lies in its potential to target neurodegenerative diseases. Research published in Neurochemical Research in 2023 suggested that this compound may exert neuroprotective effects by modulating the activity of the NMDA receptor, a key player in synaptic plasticity and neuronal function. This dual functionality—anti-inflammatory and neuroprotective—positions the compound as a candidate for multifaceted therapeutic strategies.
Another area of interest is the compound's role in the development of anti-cancer therapies. A 2024 study in Cancer Research explored the 2H-1,3-benzodioxol-5-yloxy group's ability to interfere with the DNA repair mechanisms in cancer cells. By disrupting these pathways, the compound may enhance the efficacy of existing chemotherapeutic agents while minimizing toxicity to healthy cells. This synergistic approach is a significant step forward in personalized oncology.
Despite its promising properties, the N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide compound faces challenges in its development. One of the primary concerns is its metabolic stability in vivo. A 2023 study in Drug Metabolism and Disposition indicated that the compound undergoes rapid hydrolysis, which could limit its therapeutic window. However, researchers are actively working on chemical modifications to enhance its half-life and improve its pharmacokinetic profile.
Furthermore, the compound's potential for drug-drug interactions is an area of ongoing investigation. A 2024 review in Pharmacology & Therapeutics emphasized the importance of understanding how the but-2-yn-1-yladamantane-1-carboxamide scaffold interacts with other medications. This is particularly critical for patients with comorbid conditions who may require multiple therapies simultaneously.
Overall, N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide represents a significant innovation in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for the treatment of a wide range of diseases. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the future of drug development.
1428367-37-6 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yladamantane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)